Cas no 2172390-66-6 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(propan-2-yl)formamido}acetic acid)
2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(propan-2-yl)formamido}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(propan-2-yl)formamido}acetic acid
- 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-(propan-2-yl)formamido}acetic acid
- 2172390-66-6
- EN300-1493093
-
- Inchi: 1S/C27H26N2O5/c1-17(2)29(15-25(30)31)26(32)22-13-7-8-14-24(22)28-27(33)34-16-23-20-11-5-3-9-18(20)19-10-4-6-12-21(19)23/h3-14,17,23H,15-16H2,1-2H3,(H,28,33)(H,30,31)
- InChI Key: HADXSHOAJRBZIK-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC=CC=1C(N(CC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 458.18417193g/mol
- Monoisotopic Mass: 458.18417193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 719
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 95.9Ų
2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(propan-2-yl)formamido}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1493093-1.0g |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-(propan-2-yl)formamido}acetic acid |
2172390-66-6 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1493093-50mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-(propan-2-yl)formamido}acetic acid |
2172390-66-6 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1493093-100mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-(propan-2-yl)formamido}acetic acid |
2172390-66-6 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1493093-250mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-(propan-2-yl)formamido}acetic acid |
2172390-66-6 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1493093-500mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-(propan-2-yl)formamido}acetic acid |
2172390-66-6 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1493093-1000mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-(propan-2-yl)formamido}acetic acid |
2172390-66-6 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1493093-2500mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-(propan-2-yl)formamido}acetic acid |
2172390-66-6 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1493093-5000mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-(propan-2-yl)formamido}acetic acid |
2172390-66-6 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1493093-10000mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-(propan-2-yl)formamido}acetic acid |
2172390-66-6 | 10000mg |
$14487.0 | 2023-09-28 |
2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(propan-2-yl)formamido}acetic acid Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(propan-2-yl)formamido}acetic acid
2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(propan-2-yl)formamido}acetic acid (CAS No. 2172390-66-6): A Comprehensive Overview
In the realm of organic chemistry and pharmaceutical research, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(propan-2-yl)formamido}acetic acid (CAS No. 2172390-66-6) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and functional groups, plays a pivotal role in peptide synthesis and drug development. Its Fmoc-protected amino acid derivative status makes it a valuable tool for researchers focusing on solid-phase peptide synthesis (SPPS) and bioconjugation techniques.
The Fmoc group (9H-fluoren-9-ylmethoxycarbonyl) is a cornerstone in modern peptide chemistry, offering robust protection for amino acids during synthesis. The inclusion of the propan-2-yl (isopropyl) moiety in this compound further enhances its utility, particularly in modulating solubility and steric effects. Researchers are increasingly exploring its applications in targeted drug delivery and proteomics, aligning with the growing demand for precision medicine and personalized therapeutics.
One of the most searched topics in this domain revolves around the stability and reactivity of Fmoc-protected compounds. 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(propan-2-yl)formamido}acetic acid is no exception, with its performance under various pH conditions and solvent systems being a focal point for optimization. Recent studies highlight its compatibility with green chemistry principles, as scientists seek sustainable alternatives for peptide synthesis. This aligns with the broader industry trend toward environmentally friendly synthetic routes.
Another hot topic is the compound's role in click chemistry and bioorthogonal reactions. Its unique structure allows for selective modifications, making it a candidate for fluorescent labeling and imaging probes. These applications are particularly relevant in cancer research and neuroscience, where precise molecular tagging is critical. The compound's CAS No. 2172390-66-6 is often queried in databases for its spectral data (NMR, IR, and MS), reflecting the need for reliable characterization in academic and industrial settings.
From a commercial perspective, the demand for high-purity Fmoc-amino acid derivatives is on the rise, driven by advancements in peptide-based therapeutics. 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(propan-2-yl)formamido}acetic acid is frequently cited in patents related to antiviral peptides and enzyme inhibitors, underscoring its potential in addressing global health challenges. Its synthesis and scalability are also subjects of ongoing research, with efforts focused on reducing production costs while maintaining quality.
In conclusion, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(propan-2-yl)formamido}acetic acid represents a versatile and indispensable building block in contemporary chemical and biological research. Its applications span from drug discovery to material science, making it a compound worthy of attention in both academic and industrial circles. As the scientific community continues to unravel its potential, this molecule is poised to remain at the forefront of innovation.
2172390-66-6 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(propan-2-yl)formamido}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)